1-([1,2,4]Triazolo[4,3-a]pyridin-8-yl)ethanamine

• IUPAC Name: 1-([1,2,4]triazolo[4,3-a]pyridin-8-yl)ethanamine
• InChI: InChI=1S/C8H10N4/c1-6(9)7-3-2-4-12-5-10-11-8(7)12/h2-6H,9H2,1H3
• InChI Key: FEKLXONBZFVJMZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CN2C1=NN=C2)N
• Molecular Formula: C8H10N4
• Molecular Weight: 162.19 g/mol

Description

1-([1,2,4]Triazolo[4,3-a]pyridin-8-yl)ethanamine is a chemical compound with the CAS Number: 1554425-57-8. It has a molecular weight of 162.19. The compound is pale-yellow to yellow-brown solid in its physical form. Its IUPAC name is 1-([1,2,4]triazolo[4,3-a]pyridin-8-yl)ethan-1-amine.

Physical And Chemical Properties Analysis

This compound is a pale-yellow to yellow-brown solid. It has a molecular weight of 162.19.

Scientific Research Applications

Synthesis and Chemical Structure

• Synthesis Methods : The compound 1,2,4-triazolo[1,5-a]pyridine, a biologically significant structure, can be synthesized from N-(pyridin-2-yl)benzimidamides via phenyliodine bis(trifluoroacetate)-mediated intramolecular annulation, enabling the construction of the triazolopyridine skeleton through a metal-free oxidative N-N bond formation process (Zheng et al., 2014).

• Molecular and Crystal Structure : The compound 7,7-Dimethyl-2-pyridin-4-yl-6,7-dihydro-1,2,4-triazolo[1,5-a][1,3,5]triazin-5-amine, which shares the triazolopyridine core, has been studied for its molecular and crystal structure. It forms monoclinic crystals, and its structure is characterized by intermolecular NH···N hydrogen bonds, forming chains and dimers in the crystal (Dolzhenko et al., 2011).

• Unique Electronic and Intermolecular Interactional Characteristics : Certain triazolopyridine derivatives exhibit unique electronic and intermolecular interactional characteristics. Different substituents at specific positions on the triazolopyridine core can influence its crystal structures by forming diverse supramolecular synthons (Chai et al., 2019).

Biological and Medicinal Exploration

• Pharmacophore Potential : Triazolopyridines are considered promising pharmacophores, with properties that can be significantly affected by substituents at the 2- and 5-positions. Their structural chemistry information is valuable for pharmaceutical development and application in crystal engineering (Chai et al., 2019).

• Antibacterial and Plant Growth Regulatory Activities : Some 1H-1,2,4-triazole derivatives containing the pyridine unit, which relate to the triazolopyridine structure, have shown antifungal and plant growth regulatory activities. These compounds were synthesized by condensation of specific precursors with aryl aldehydes (Liu et al., 2007).

• Herbicidal Activity : Novel 1,2,4-triazolo[4,3-a]pyridin-3(2H)-one derivatives, synthesized and characterized through various techniques, have demonstrated high herbicidal activity. These findings were supported by Density Functional Theory (DFT) calculations (Liu et al., 2015).

• Inhibitors of Hypoxia-Inducible Factor Prolylhydroxylase Domain-1 (PHD-1) : Certain 4-{[1,2,4]triazolo[1,5-a]pyridin-5-yl}benzonitrile-based inhibitors, associated with the triazolopyridine structure, have been identified as inhibitors of the PHD-1 enzyme. These inhibitors exhibit a novel binding mode, which is significant for medical chemistry (Ahmed et al., 2017).